Cas no 2034291-23-9 (N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-2-(N-methylmethanesulfonamido)acetamide)

• Product Name: N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-2-(N-methylmethanesulfonamido)acetamide
• CAS No: 2034291-23-9
• MF: C₁₆H₂₂N₆O₃S
• MW: 378.449281215668
• CID: 5997096
• PubChem ID: 119102743
• Update Time: 2025-05-20

N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-2-(N-methylmethanesulfonamido)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-2-(N-methylmethanesulfonamido)acetamide
• 2034291-23-9
• AKOS026694976
• F6525-1726
• N-[2-(5-cyclopropyl-3-pyrazin-2-ylpyrazol-1-yl)ethyl]-2-[methyl(methylsulfonyl)amino]acetamide
• N-{2-[5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-(N-methylmethanesulfonamido)acetamide
• N-(2-(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)-2-(N-methylmethylsulfonamido)acetamide

• Inchi： 1S/C16H22N6O3S/c1-21(26(2,24)25)11-16(23)19-7-8-22-15(12-3-4-12)9-13(20-22)14-10-17-5-6-18-14/h5-6,9-10,12H,3-4,7-8,11H2,1-2H3,(H,19,23)
• InChI Key： IDVNFPJYUASSID-UHFFFAOYSA-N
• SMILES： S(C)(N(C)CC(NCCN1C(=CC(C2C=NC=CN=2)=N1)C1CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 378.14740976g/mol
• Monoisotopic Mass: 378.14740976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 119Ų

Additional information on N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-2-(N-methylmethanesulfonamido)acetamide

Professional Introduction to Compound with CAS No. 2034291-23-9 and Product Name: N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-2-(N-methylmethanesulfonamido)acetamide

This compound, identified by the CAS number 2034291-23-9, is a sophisticated molecular entity with significant potential in the field of pharmaceutical research and development. The product name, N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-2-(N-methylmethanesulfonamido)acetamide, provides a detailed insight into its chemical structure, which comprises multiple functional groups and heterocyclic rings. These structural features contribute to its unique chemical properties and biological activities, making it a subject of intense interest in medicinal chemistry.

The molecular framework of this compound includes a cyclopropyl group, which is known for its ability to enhance metabolic stability and binding affinity. The presence of pyrazine and pyrazole rings introduces additional complexity, allowing for diverse interactions with biological targets. Such structural motifs are frequently explored in the design of novel therapeutic agents due to their proven efficacy in modulating biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy. These studies suggest that the N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-2-(N-methylmethanesulfonamido)acetamide exhibits promising binding interactions with enzymes and receptors involved in critical disease pathways. This has fueled interest in its potential as a lead compound for further optimization towards therapeutic applications.

In vitro studies have begun to elucidate the mechanism of action of this compound, revealing its ability to inhibit key enzymes implicated in inflammation and cancer progression. The sulfonamido group, a common pharmacophore in drug design, plays a crucial role in mediating these interactions. Preliminary data indicate that the compound demonstrates selective toxicity towards target cells, suggesting minimal off-target effects.

The cyclopropyl moiety in the molecule contributes to its stability under various conditions, which is a critical factor for drug candidates intended for clinical use. This stability ensures that the compound maintains its integrity during storage and administration, thereby enhancing its practicality as a therapeutic agent. Additionally, the pyrazole ring is known to enhance bioavailability, further supporting its potential as a drug candidate.

Current research is focused on optimizing the synthetic route for the preparation of this compound to improve yield and purity. Advances in green chemistry principles have been instrumental in developing more sustainable methods for its synthesis. These efforts are not only aimed at reducing costs but also at minimizing environmental impact, aligning with global trends towards sustainable pharmaceutical manufacturing.

The biological activity of this compound has been further validated through cell-based assays, which have shown encouraging results in terms of potency and selectivity. These findings have prompted researchers to explore its potential in treating various conditions, including inflammatory disorders and neoplastic diseases. The ability of the N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-2-(N-methylmethanesulfonamido)acetamide to modulate key signaling pathways makes it a promising candidate for further clinical investigation.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic solutions. This compound represents a significant step forward in addressing unmet medical needs by leveraging cutting-edge chemical design principles. Its unique structural features and demonstrated biological activity position it as a valuable asset in the ongoing quest to develop novel treatments for complex diseases.

The future development of this compound will likely involve interdisciplinary collaboration between chemists, biologists, and clinicians. Such collaboration is essential for translating laboratory discoveries into viable therapeutic options that can improve patient outcomes. The journey from initial discovery to clinical application is long and challenging but holds immense promise for addressing some of the most pressing health issues faced by society today.